Cas no 1857958-38-3 ([2,2-Dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine)

• Product Name: [2,2-Dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine
• CAS No: 1857958-38-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6266167
• PubChem ID: 131068451
• Update Time: 2025-10-31

[2,2-Dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2,2-dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine
• 1857958-38-3
• EN300-1727789
• [2,2-Dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H17N3/c1-10(2)7(6-11)9(10)8-4-5-13(3)12-8/h4-5,7,9H,6,11H2,1-3H3
• InChI Key： HEBFAMKOWWMTIW-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CN(C)N=2)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on [2,2-Dimethyl-3-(1-methyl-1h-pyrazol-3-yl)cyclopropyl]methanamine

Introduction to [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine (CAS No. 1857958-38-3)

[2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1857958-38-3, belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological significance. The presence of a cyclopropyl ring fused with a pyrazole moiety, along with a methyl-substituted amine group, contributes to its complex molecular architecture and makes it a subject of interest for further investigation.

The structural framework of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine] incorporates several key functional groups that are known to influence its interactions with biological targets. The cyclopropyl ring is a small, rigid structure that can enhance binding affinity by reducing conformational flexibility, while the pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules. The 1-methyl-1H-pyrazol-3-yl substituent introduces additional electronic and steric features that can modulate the compound's biological effects. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine] has been investigated for its potential role in various pharmacological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating inflammatory diseases, neurological disorders, and other conditions. The pyrazole moiety, in particular, is known for its anti-inflammatory and analgesic properties, which have been demonstrated in several preclinical studies.

One of the most compelling aspects of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine] is its synthetic accessibility and versatility. Researchers have developed efficient synthetic routes to produce this compound in high yields, which facilitates further structural optimization and biological testing. The cyclopropyl ring can be modified in various ways to explore different biological profiles, while the pyrazole substituent provides a scaffold for derivatization. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs.

The pharmacokinetic properties of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine] are also of great interest. Initial studies have shown that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, indicating its potential for further development into a therapeutic agent.

Advances in computational chemistry have further enhanced the understanding of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine]'s interactions with biological targets. Molecular docking simulations have been used to predict how this compound might bind to specific enzymes and receptors involved in disease pathways. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding the design of more potent derivatives.

Recent experimental studies have also shed light on the biological activity of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)cyclopropyl)methanamine]. In vitro assays have demonstrated inhibitory effects on enzymes such as COX and LOX, which are implicated in inflammation and pain signaling. Furthermore, animal models have shown promising results regarding the compound's ability to modulate these pathways. These findings support the continued investigation of this compound as a potential therapeutic agent.

The development of new drugs is often a lengthy and complex process involving multiple stages of research and testing. However, the unique properties of [2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-y)cyclopropyl)methanamine] offer hope that it may serve as a valuable intermediate or lead compound in this process. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of novel therapeutic agents based on this molecule.

In conclusion, [2,2-Dimethyl-3-(1-methyl-lH-pyrazol - 3 - yl)cyclopropyllmethanamine (CAS No. 1857958 - 38 - 3) is a promising organic compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of future treatments for various diseases.